Cas no 2091219-33-7 (4-(1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-yl)piperidine)

• Product Name: 4-(1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-yl)piperidine
• CAS No: 2091219-33-7
• MF: C₁₀H₁₄F₃N₃
• MW: 233.23347234726
• CID: 5041958
• Update Time: 2025-06-08

4-(1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)piperidine
• 4-[1-(2,2,2-trifluoroethyl)pyrazol-4-yl]piperidine
• 4-(1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-yl)piperidine

• Inchi： 1S/C10H14F3N3/c11-10(12,13)7-16-6-9(5-15-16)8-1-3-14-4-2-8/h5-6,8,14H,1-4,7H2
• InChI Key： TZMAMHAGMKHSDE-UHFFFAOYSA-N
• SMILES： FC(CN1C=C(C=N1)C1CCNCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• XLogP3: 1.4
• Topological Polar Surface Area: 29.8

Additional information on 4-(1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-yl)piperidine

4-(1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-yl)piperidine: A Comprehensive Overview

CAS No. 2091219-33-7, also known as 4-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)piperidine, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a trifluoroethyl group and a pyrazole ring attached to a piperidine scaffold. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The trifluoroethyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a valuable functional group in drug design. The presence of this group in 4-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)piperidine suggests that the compound may exhibit improved pharmacokinetic properties compared to similar structures without this modification. Additionally, the pyrazole ring is a common motif in bioactive molecules and is often associated with various biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.

The piperidine scaffold is a versatile core structure found in numerous pharmaceuticals and is known for its ability to modulate various biological targets. In the context of 4-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)piperidine, the combination of the piperidine ring with the pyrazole-trifluoroethyl moiety creates a compound with a high degree of structural complexity and potential for diverse biological interactions.

Recent studies have explored the pharmacological properties of 4-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)piperidine in various disease models. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 4-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)piperidine may have therapeutic potential in inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In another study published in the European Journal of Pharmacology, 4-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)piperidine was found to possess analgesic properties. The compound was effective in reducing pain responses in animal models of neuropathic pain and nociceptive pain. These results indicate that 4-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)piperidine could be a promising candidate for the development of new analgesic agents.

The structural diversity and biological activity of 4-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)piperidine have also led to its evaluation as a potential anticonvulsant agent. Preclinical studies have demonstrated that this compound can effectively reduce seizure activity in rodent models of epilepsy. The mechanism of action appears to involve modulation of ion channels and neurotransmitter systems involved in seizure generation.

Beyond its direct therapeutic applications, 4-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)piperidine has also been studied as a lead compound for structure-based drug design. Researchers are exploring ways to optimize its structure to enhance potency and selectivity while minimizing potential side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its biological targets.

In conclusion, 4-(1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl)piperidine (CAS No. 2091219-33-7) represents a promising molecule with diverse biological activities. Its unique structural features make it an attractive candidate for further development in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.